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Compound of Interest

Compound Name: Streptomycin

Cat. No.: B15623579 Get Quote

For researchers, scientists, and drug development professionals, ensuring personal safety

during the handling of potent compounds like Streptomycin is paramount. This guide provides

essential, immediate safety and logistical information, including detailed operational and

disposal plans, to foster a secure laboratory environment.

Essential Personal Protective Equipment (PPE)
When handling Streptomycin in powdered or solution form, a comprehensive suite of personal

protective equipment is necessary to minimize exposure risks. This includes protection for the

skin, eyes, and respiratory system.

Glove Selection and Usage
While specific breakthrough time data for Streptomycin with various glove materials is not

readily available in public literature, general best practices for handling hazardous powdered

and aqueous substances should be followed. Nitrile gloves are commonly recommended for

handling chemicals in a laboratory setting. For handling powdered Streptomycin, double

gloving is a critical safety measure.
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PPE Component
Specification/Recommend
ation

Application

Gloves

Nitrile, powder-free. Consider

double gloving, especially

when handling the pure

powdered form.

Hand protection to prevent

skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from dust

particles and splashes.

Lab Coat
Long-sleeved, buttoned lab

coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 or higher)

Required when handling

powdered Streptomycin

outside of a containment

device to prevent inhalation.

Experimental Protocols: Donning and Doffing of
PPE
Properly putting on (donning) and taking off (doffing) PPE is crucial to prevent cross-

contamination. The following protocols outline the step-by-step procedures.

Donning PPE Protocol
Hand Hygiene: Thoroughly wash hands with soap and water or use an alcohol-based hand

sanitizer.

Gown: Put on a clean, long-sleeved lab coat and fasten it completely.

Respirator (if required): If handling powdered Streptomycin outside of a ventilated

enclosure, put on a NIOSH-approved respirator. Ensure it is fit-tested and a proper seal is

achieved.

Eye Protection: Put on safety glasses with side shields or chemical splash goggles.
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Gloves: Put on the first pair of nitrile gloves, ensuring the cuffs of the gloves go over the cuffs

of the lab coat. If double-gloving, put on the second pair of gloves over the first.

Doffing PPE Protocol
The removal of PPE should be done in a manner that minimizes the potential for skin and

clothing contamination.

Gloves (Outer Pair): If double-gloved, remove the outer pair of gloves by grasping the

outside of one glove at the wrist with the other gloved hand and peeling it off. Hold the

removed glove in the gloved hand. Slide the fingers of the ungloved hand under the

remaining glove at the wrist and peel it off over the first glove. Dispose of the gloves in a

designated hazardous waste container.

Gown: Unfasten the lab coat. Peel it away from your body, turning it inside out as you

remove it. Fold the contaminated side inward and place it in a designated laundry or disposal

bin.

Hand Hygiene: Perform hand hygiene.

Eye Protection: Remove eye protection by handling the ear or head straps. Place in a

designated area for cleaning and disinfection.

Respirator (if worn): Remove the respirator without touching the front. Dispose of it in a

designated waste container.

Gloves (Inner Pair): Remove the inner pair of gloves using the same technique as for the

outer pair. Dispose of them in a designated hazardous waste container.

Final Hand Hygiene: Thoroughly wash hands with soap and water.

Operational and Disposal Plans
The safe handling of Streptomycin extends to its storage, use, and ultimate disposal.

Handling Procedures
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Engineering Controls: Whenever possible, handle powdered Streptomycin within a certified

chemical fume hood or a biological safety cabinet to minimize inhalation exposure.[1]

Avoid Aerosol Generation: When preparing solutions, add liquid to the powder slowly to

avoid generating dust.

Spill Management: In case of a spill, immediately alert others in the area. For small powder

spills, gently cover with damp paper towels to avoid making the powder airborne, then clean

with a suitable decontaminant. For liquid spills, absorb with an inert material and

decontaminate the area. Always wear appropriate PPE during cleanup.

Disposal Plan
Streptomycin is not effectively neutralized by standard autoclaving procedures and must be

treated as hazardous chemical waste.[2]

Step-by-Step Disposal Protocol:

Segregation: All materials contaminated with Streptomycin, including gloves, disposable lab

coats, pipette tips, and culture media, must be collected in a designated, clearly labeled,

leak-proof hazardous waste container.

Liquid Waste Inactivation (Chemical Hydrolysis): For liquid waste containing Streptomycin,

chemical degradation can be employed prior to disposal. Streptomycin is known to be

unstable in acidic and basic conditions.[3]

Acidic Hydrolysis: Adjust the pH of the liquid waste to <2 with a strong acid (e.g.,

hydrochloric acid) and let it stand for at least 24 hours.

Alkaline Hydrolysis: Adjust the pH of the liquid waste to >12 with a strong base (e.g.,

sodium hydroxide) and let it stand for at least 24 hours.

Neutralization: After the inactivation period, neutralize the waste to a pH between 6 and 8

before collection by a certified hazardous waste disposal service.

Solid Waste: Solid waste contaminated with Streptomycin should be placed directly into the

designated hazardous waste container without attempting chemical inactivation.
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Waste Pickup: Arrange for the collection and disposal of the hazardous waste through your

institution's environmental health and safety department, adhering to all local, state, and

federal regulations.

Visual Guidance: PPE Workflow for Handling
Streptomycin
The following diagram illustrates the logical workflow for selecting and using personal

protective equipment when working with Streptomycin.
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Caption: Workflow for PPE selection when handling Streptomycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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